Isopropyl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-(propylthio)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate
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Description
Isopropyl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-(propylthio)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications
Drug Discovery and Development
Research efforts in the realm of drug discovery have focused on the synthesis and biological evaluation of novel compounds. For instance, compounds synthesized from precursors similar to the specified molecule have been tested for antioxidant, anti-breast cancer, and anti-inflammatory properties, showcasing the potential of these molecules in medicinal chemistry (Thangarasu, Manikandan, & Thamaraiselvi, 2019). Molecular docking studies further elucidate the interaction between synthesized compounds and key enzymes like Cyclooxygenase-2 and Phosphoinositide-3-Kinase, implicating their utility in addressing diseases such as inflammation and breast cancer.
Synthesis Methodologies
Innovative synthesis methods for pyrimidine derivatives highlight the versatility of these compounds. A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids showcases the direct formation of these compounds from related precursors, emphasizing advancements in synthetic chemistry for creating molecules with potential pharmaceutical applications (Santilli, Kim, & Wanser, 1971).
Biological Activity Evaluation
The exploration of novel pyrazole and pyrimidine derivatives for their biological activities, including anti-inflammatory and antioxidant properties, underscores the significance of these compounds in developing new therapeutics. The evaluation of these properties through in vitro studies and the use of ADMET prediction results to screen effective derivatives mark a crucial step towards identifying future drug candidates (Lavanya, Maddila, Jonnalagadda, & Rao, 2013).
properties
IUPAC Name |
propan-2-yl 5-(3-fluorophenyl)-7-methyl-4-oxo-2-propylsulfanyl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O3S/c1-5-9-29-21-24-18-17(19(26)25-21)16(13-7-6-8-14(22)10-13)15(12(4)23-18)20(27)28-11(2)3/h6-8,10-11,16H,5,9H2,1-4H3,(H2,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOYQIBOCOXUSIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC(=CC=C3)F)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.